Cas no 5876-26-6 (4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl acetate)

4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl acetate structure
5876-26-6 structure
Product Name:4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl acetate
CAS No:5876-26-6
MF:C15H13NO5
MW:287.267424345016
CID:340977
Update Time:2023-08-03

4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl acetate Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]quinolin-7-ol, 4,8-dimethoxy-, acetate (ester)
    • 4,8-dimethoxyfuro[2,3-b]quinolin-7-yl acetate
    • Oprea1_818206
    • HMS1648I12
    • STL564868
    • 4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl acetate
    • Inchi: 1S/C15H13NO5/c1-8(17)21-11-5-4-9-12(14(11)19-3)16-15-10(6-7-20-15)13(9)18-2/h4-7H,1-3H3
    • InChI Key: ZUWGVZILVGPQQG-UHFFFAOYSA-N
    • SMILES: O1C=CC2C1=NC1C(=C(C=CC=1C=2OC)OC(C)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Topological Polar Surface Area: 70.8
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